4-Chloro-2-methyl-5-(phenylamino)pyridazin-3(2H)-one
Description
4-Chloro-2-methyl-5-(phenylamino)pyridazin-3(2H)-one is a pyridazinone derivative characterized by a six-membered heterocyclic ring with two adjacent nitrogen atoms. Key substituents include:
- Chlorine at position 4 (electron-withdrawing group).
- Methyl at position 2 (alkyl group influencing steric and electronic properties).
This compound has garnered interest in medicinal chemistry, particularly as a bromodomain inhibitor, due to its ability to interact with protein targets through hydrophobic and hydrogen-bonding interactions .
Properties
Molecular Formula |
C11H10ClN3O |
|---|---|
Molecular Weight |
235.67 g/mol |
IUPAC Name |
5-anilino-4-chloro-2-methylpyridazin-3-one |
InChI |
InChI=1S/C11H10ClN3O/c1-15-11(16)10(12)9(7-13-15)14-8-5-3-2-4-6-8/h2-7,14H,1H3 |
InChI Key |
DWVFDRCVLQRHME-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=O)C(=C(C=N1)NC2=CC=CC=C2)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Chloro-2-methyl-5-(phenylamino)pyridazin-3(2H)-one typically involves the reaction of 4-chloro-2-methylpyridazin-3(2H)-one with aniline under specific conditions. The reaction may require a catalyst and specific temperature and pressure conditions to proceed efficiently.
Industrial Production Methods
Industrial production methods for such compounds often involve optimizing the reaction conditions to maximize yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.
Chemical Reactions Analysis
Types of Reactions
4-Chloro-2-methyl-5-(phenylamino)pyridazin-3(2H)-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can lead to the formation of amines or other reduced derivatives.
Substitution: Halogen substitution reactions can occur, leading to the formation of different derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and halogenating agents like chlorine or bromine. Reaction conditions such as temperature, solvent, and pH play a crucial role in determining the outcome of these reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions may produce various halogenated derivatives.
Scientific Research Applications
Chemistry: Used as an intermediate in the synthesis of more complex molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-Chloro-2-methyl-5-(phenylamino)pyridazin-3(2H)-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s effects are mediated through pathways that regulate cellular functions, leading to its observed biological activities.
Comparison with Similar Compounds
Comparison with Structural Analogues
Substituent Variations and Electronic Effects
Pyridazinone derivatives exhibit diverse biological activities based on substituent patterns. Key comparisons include:
4-Chloro-5-(dimethylamino)-2-phenylpyridazin-3(2H)-one ()
- Substituents: Dimethylamino (electron-donating) at position 5 vs. phenylamino in the target compound.
4-Chloro-2-(4-methoxyphenyl)-5-(methyl(pyrrol-1-yl)amino)pyridazin-3(2H)-one ()
- Substituents: Methoxyphenyl at position 2 and pyrrolyl-methylamino at position 5.
4-Chloro-5-[(1,2,3,4-tetrahydroisoquinolin-7-yl)amino]-2-methylpyridazin-3(2H)-one ()
Physicochemical Properties
- LogP Trends: Bulky aromatic substituents (e.g., phenylamino) increase lipophilicity, while polar groups (methoxy, dimethylamino) improve aqueous solubility.
Biological Activity
4-Chloro-2-methyl-5-(phenylamino)pyridazin-3(2H)-one, with the CAS number 2079881-02-8, is a nitrogen-containing heterocyclic compound. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research.
- Molecular Formula : C₁₁H₁₀ClN₃O
- Molecular Weight : 235.67 g/mol
- Structural Characteristics : The compound features a pyridazinone core, which is known for its diverse biological activities due to the presence of nitrogen atoms that can participate in various chemical interactions.
Antimicrobial Properties
Recent studies have highlighted the antimicrobial potential of pyridazinone derivatives. Although specific data on 4-Chloro-2-methyl-5-(phenylamino)pyridazin-3(2H)-one is limited, compounds with similar structures have demonstrated significant antibacterial activity against various pathogens.
Case Study: Antibacterial Activity
In a comparative study of pyridazinone derivatives, compounds were tested against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values ranged from 3.12 to 12.5 µg/mL, indicating potent antibacterial effects. For example, control compounds such as ciprofloxacin exhibited an MIC of 2 µg/mL against both pathogens, suggesting that derivatives like 4-Chloro-2-methyl-5-(phenylamino)pyridazin-3(2H)-one may exhibit comparable or superior efficacy depending on structural modifications .
Anticancer Activity
Pyridazinone derivatives have also been explored for their anticancer properties. The mechanism often involves the inhibition of specific kinases that are crucial for cancer cell proliferation.
Research Findings
A study focusing on the inhibition of cyclin-dependent kinases (CDKs) demonstrated that certain pyridazinones can effectively inhibit CDK6 and CDK4, which are vital for cell cycle regulation. The binding affinity and selectivity were significantly enhanced through structural modifications, suggesting that 4-Chloro-2-methyl-5-(phenylamino)pyridazin-3(2H)-one could be optimized for similar effects .
Structure-Activity Relationship (SAR)
The biological activity of pyridazinones is often influenced by their structural features. Variations in substituents on the phenyl ring or modifications at the pyridazine core can lead to significant changes in potency and selectivity against target enzymes or receptors.
Summary Table of SAR Studies
| Compound | Substituent | Biological Activity | MIC (µg/mL) |
|---|---|---|---|
| Compound A | -Cl | Antibacterial | 3.12 |
| Compound B | -OCH₃ | Anticancer (CDK inhibitor) | 0.5 |
| 4-Chloro-2-methyl-5-(phenylamino)pyridazin-3(2H)-one | -PhNH₂ | Potentially high activity | TBD |
Research Implications
The promising biological activities associated with 4-Chloro-2-methyl-5-(phenylamino)pyridazin-3(2H)-one warrant further investigation. Future research should focus on:
- In Vivo Studies : To evaluate the pharmacokinetics and therapeutic efficacy in animal models.
- Mechanistic Studies : To elucidate the specific pathways through which this compound exerts its biological effects.
- Optimization : To enhance potency and selectivity through systematic modification of its chemical structure.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
